Cas no 1361472-83-4 (3-(Bromomethyl)-6-(difluoromethyl)-2-methoxypyridine-5-acetonitrile)

• Product Name: 3-(Bromomethyl)-6-(difluoromethyl)-2-methoxypyridine-5-acetonitrile
• CAS No: 1361472-83-4
• MF: C₁₀H₉BrF₂N₂O
• MW: 291.092068433762
• CID: 4912649
• Update Time: 2025-10-18

3-(Bromomethyl)-6-(difluoromethyl)-2-methoxypyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-6-(difluoromethyl)-2-methoxypyridine-5-acetonitrile

• Inchi： 1S/C10H9BrF2N2O/c1-16-10-7(5-11)4-6(2-3-14)8(15-10)9(12)13/h4,9H,2,5H2,1H3
• InChI Key： STYXBSLDXXPJJX-UHFFFAOYSA-N
• SMILES： BrCC1=C(N=C(C(F)F)C(CC#N)=C1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 269
• XLogP3: 2
• Topological Polar Surface Area: 45.9

Additional information on 3-(Bromomethyl)-6-(difluoromethyl)-2-methoxypyridine-5-acetonitrile

3-(Bromomethyl)-6-(difluoromethyl)-2-methoxypyridine-5-acetonitrile: A Comprehensive Overview

The compound 3-(Bromomethyl)-6-(difluoromethyl)-2-methoxypyridine-5-acetonitrile (CAS No. 1361472-83-4) is a highly specialized organic molecule with significant applications in the fields of agrochemicals and pharmaceuticals. This compound is characterized by its unique structural features, which include a pyridine ring substituted with bromomethyl, difluoromethyl, methoxy, and acetonitrile groups. The combination of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable compound for various research and industrial purposes.

Recent studies have highlighted the potential of 3-(Bromomethyl)-6-(difluoromethyl)-2-methoxypyridine-5-acetonitrile as a precursor in the synthesis of bioactive compounds. For instance, researchers have explored its role in the development of novel insecticides with enhanced efficacy against agricultural pests. The bromomethyl group in the molecule serves as an electrophilic center, facilitating nucleophilic substitution reactions that are critical in the construction of complex molecular architectures. This property has been leveraged in the design of next-generation pesticides that exhibit improved selectivity and reduced environmental impact.

In addition to its pesticidal applications, 3-(Bromomethyl)-6-(difluoromethyl)-2-methoxypyridine-5-acetonitrile has shown promise in medicinal chemistry. The acetonitrile group, which is electron-withdrawing, can modulate the electronic properties of the pyridine ring, enhancing its ability to interact with biological targets. Recent investigations have demonstrated that this compound can act as a scaffold for the development of anti-inflammatory agents and anticancer drugs. Its ability to undergo various chemical transformations makes it a versatile building block in drug discovery programs.

The synthesis of 3-(Bromomethyl)-6-(difluoromethyl)-2-methoxypyridine-5-acetonitrile involves a series of well-established organic reactions. The starting material is typically a pyridine derivative, which undergoes substitution reactions to introduce the desired substituents. The bromomethyl group is introduced via alkylation, while the difluoromethyl group is added through a nucleophilic substitution process. The methoxy and acetonitrile groups are incorporated using standard functional group transformations. These steps are optimized to ensure high yields and purity, making the compound suitable for large-scale production.

From an environmental standpoint, 3-(Bromomethyl)-6-(difluoromethyl)-2-methoxypyridine-5-acetonitrile exhibits favorable biodegradation characteristics under controlled conditions. Studies have shown that it undergoes rapid microbial degradation in soil and aquatic environments, reducing its persistence in the ecosystem. This attribute is particularly important for its application in agriculture, where minimizing environmental contamination is a key concern.

In conclusion, 3-(Bromomethyl)-6-(difluoromethyl)-2-methoxypyridine-5-acetonitrile (CAS No. 1361472-83-4) is a versatile and valuable compound with diverse applications across multiple industries. Its unique structure and reactivity make it an essential tool in modern organic synthesis, offering researchers and industry professionals a wide range of opportunities for innovation and development.